Cas no 263387-97-9 (1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-)

1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy- structure
263387-97-9 structure
Product Name:1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-
CAS No:263387-97-9
MF:C13H9NO3
MW:227.215463399887
CID:1426782
PubChem ID:11117771
Update Time:2025-04-20

1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-
    • 3-cyano-2-methoxy-1-naphthoic acid
    • SCHEMBL4656053
    • DB-315306
    • 3-cyano-2-methoxynaphthalene-1-carboxylic acid
    • RNJQXQYJXMLIAZ-UHFFFAOYSA-N
    • SS-5357
    • 2-Methoxy-3-cyano-1-naphthoic Acid
    • 3-cyano-2-methoxy-1-napthoic acid
    • 263387-97-9
    • Inchi: 1S/C13H9NO3/c1-17-12-9(7-14)6-8-4-2-3-5-10(8)11(12)13(15)16/h2-6H,1H3,(H,15,16)
    • InChI Key: RNJQXQYJXMLIAZ-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C#N)C=C2C=CC=CC2=C1C(=O)O

Computed Properties

  • Exact Mass: 227.05827
  • Monoisotopic Mass: 227.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 70.3Ų

Experimental Properties

  • PSA: 70.32
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